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Compound of Interest

Compound Name: Rubrofusarin

Cat. No.: B1680258

Essential Safety and Handling Guide for
Rubrofusarin

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when handling potent compounds like Rubrofusarin.
This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Rubrofusarin, serving as a critical resource to minimize risk and
ensure operational integrity.

Chemical and Physical Properties

A summary of key quantitative data for Rubrofusarin is presented below for easy reference.
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Property Value Source
Molecular Formula C15H120s5 [1112]
Molecular Weight 272.25 g/mol [1][2]
Appearance Yellow to orange powder [1]
Melting Point 214°C (benzene) [1]
Boiling Point (Predicted) 438.7 £ 45.0 °C [1]
Density (Predicted) 1.432 + 0.06 g/cm?3 [1]
Storage Temperature -20°C or +4°C [1]

Hazard Identification and Personal Protective
Equipment (PPE)

Rubrofusarin is classified as harmful and requires careful handling to avoid adverse health
effects. The primary hazards include:

Harmful if swallowed or in contact with skin.[3]

Causes serious eye irritation.[3]

May cause irritation to the skin and respiratory tract.[3]

Burning may produce irritating, toxic, and obnoxious fumes.[3]

To mitigate these risks, the following personal protective equipment is mandatory when
handling Rubrofusarin:
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PPE Category Specification Rationale

Chemical-resistant gloves
Hand Protection (e.g., PVC, nitrile).[3] Double To prevent skin contact.[3]

gloving is recommended.[4]

Approved safety goggles.[3] A o
_ _ To prevent eye irritation from
Eye/Face Protection face shield may be necessary
dust or splashes.[3]
for splash hazards.

A self-contained breathing
) ) apparatus should be used.[3] To avoid inhalation of the
Respiratory Protection ]
Work should be conductedina  powder.[3]

well-ventilated area.[3]

A laboratory coat, fully )
) ) ] To protect skin and personal
Body Protection fastened.[5] Consider wearing ) o
) ) clothing from contamination.
protective clothing.[3]

Operational Plan: Handling and Storage

Adherence to a strict operational plan is crucial for the safe handling of Rubrofusarin.

Preparation and Handling Workflow

The following diagram outlines the standard procedure for safely handling Rubrofusarin in a
laboratory setting.

Preparation Experimentation Cleanup

Dissolve in Appropriate Solvent }—P{ Conduct Experiment }—» Decontaminate Work Surfaces }—»

Don Appropriate PPE }—»

Weigh Rubrofusarin in a Ventilated Enclosure}—> Doff PPE Correctly

Click to download full resolution via product page

Caption: Standard workflow for handling Rubrofusarin.
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Storage

o Store in a cool, dry, and well-ventilated area.[3]
o Keep containers tightly closed.[3]

 Recommended storage temperatures are -20°C or +4°C.[1]

Disposal Plan

Proper disposal of Rubrofusarin and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow

The following diagram illustrates the process for the safe disposal of Rubrofusarin waste.

Waste Collection Containment

Liquid Waste (Solutions containing Rubrofusarin)HSeal in a Labeled, Compatible Hazardous Waste Container Disposal

»|Contact Environmental Health & Safety (EHS) for Pickup!

Solid Waste (Unused Rubrofusarin, Contaminated PPE)}—D{SeaI in a Labeled Hazardous Waste Container

Click to download full resolution via product page
Caption: Workflow for the disposal of Rubrofusarin waste.
Key Disposal Steps:

e Segregate Waste: Do not mix Rubrofusarin waste with other chemical waste streams
unless specifically instructed by your institution's Environmental Health and Safety (EHS)
department.
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e Solid Waste: Collect unused Rubrofusarin powder and contaminated disposable items (e.g.,
gloves, weigh boats, pipette tips) in a dedicated, clearly labeled hazardous waste container.

[5]

» Liquid Waste: Collect solutions containing Rubrofusarin in a separate, compatible, and
clearly labeled hazardous waste container for liquid chemical waste.[5]

o Labeling: Ensure all waste containers are accurately labeled with the chemical name
("Rubrofusarin®) and appropriate hazard warnings.

» Disposal: Arrange for disposal through your institution's EHS office or a licensed hazardous
waste disposal contractor.[5] Do not dispose of Rubrofusarin down the drain or in regular
trash.[5]

Experimental Protocols and Biological Activity

While specific experimental protocols for Rubrofusarin are not detailed in the provided safety
data, it is known to be an active ingredient in some traditional medicines and has been studied
for its potential therapeutic effects. Notably, Rubrofusarin has been shown to ameliorate
depressive symptoms through the PI3K/Akt signaling pathway.[6]

PI3K/Akt Signhaling Pathway

The following diagram illustrates the simplified PI3K/Akt signaling pathway, which is a key
pathway in cell survival and growth and is modulated by Rubrofusarin.
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Caption: Simplified PI3K/Akt signaling pathway modulated by Rubrofusarin.
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By adhering to these safety and handling protocols, researchers can confidently and safely
work with Rubrofusarin, contributing to advancements in science and medicine while
maintaining the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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